3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid
3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
116525-66-7
VCID:
VC20795943
InChI:
InChI=1S/C13H8ClNO2S2/c1-18-13-9(6-15)10(11(19-13)12(16)17)7-2-4-8(14)5-3-7/h2-5H,1H3,(H,16,17)
SMILES:
CSC1=C(C(=C(S1)C(=O)O)C2=CC=C(C=C2)Cl)C#N
Molecular Formula:
C13H8ClNO2S2
Molecular Weight:
309.8 g/mol
3-(4-Chlorophenyl)-4-cyano-5-(methylthio)thiophene-2-carboxylic acid
CAS No.: 116525-66-7
Cat. No.: VC20795943
Molecular Formula: C13H8ClNO2S2
Molecular Weight: 309.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 116525-66-7 |
|---|---|
| Molecular Formula | C13H8ClNO2S2 |
| Molecular Weight | 309.8 g/mol |
| IUPAC Name | 3-(4-chlorophenyl)-4-cyano-5-methylsulfanylthiophene-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H8ClNO2S2/c1-18-13-9(6-15)10(11(19-13)12(16)17)7-2-4-8(14)5-3-7/h2-5H,1H3,(H,16,17) |
| Standard InChI Key | CCQQTQYIJRVXIU-UHFFFAOYSA-N |
| SMILES | CSC1=C(C(=C(S1)C(=O)O)C2=CC=C(C=C2)Cl)C#N |
| Canonical SMILES | CSC1=C(C(=C(S1)C(=O)O)C2=CC=C(C=C2)Cl)C#N |
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